Cas no 63905-38-4 (2-Propen-1-amine,N,N-bis(2-chloroethyl)-, hydrochloride (1:1))

• Product Name: 2-Propen-1-amine,N,N-bis(2-chloroethyl)-, hydrochloride (1:1)
• CAS No: 63905-38-4
• MF: C₇H₁₄Cl₃N
• MW: 218.551759243011
• CID: 504288
• PubChem ID: 45080
• Update Time: 2025-04-19

2-Propen-1-amine,N,N-bis(2-chloroethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine,N,N-bis(2-chloroethyl)-, hydrochloride (1:1)
• bis(2-chloroethyl)-prop-2-enylazanium,chloride
• AC1L2D5S
• ALLYLAMINE, N,N-BIS(2-CHLOROETHYL)-, HYDROCHLORIDE
• LS-16383
• N,N-bis(2-chloroethyl)prop-2-en-1-aminium chloride
• 63905-38-4
• Allyl-bis(beta-chloroethyl)amine hydrochloride
• NSC 122093

• Inchi： 1S/C7H13Cl2N.ClH/c1-2-5-10(6-3-8)7-4-9;/h2H,1,3-7H2;1H
• InChI Key： FYRAKQOKFVFICE-UHFFFAOYSA-N
• SMILES： ClCC[NH+](CC=C)CCCl.[Cl-]

Computed Properties

• Exact Mass: 217.019
• Monoisotopic Mass: 217.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 79.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4A^2

Experimental Properties

• Density: 1.076
• Boiling Point: 156.6°C at 760 mmHg
• Flash Point: 48.5°C
• Refractive Index: 1.474
• PSA: 3.24000
• LogP: 2.75400